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Compound of Interest

Compound Name: Acid Brown 283

Cat. No.: B1172437

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Acid Brown 283 in
leather dyeing research. This document includes detailed experimental protocols for dyeing
and color fastness testing, along with key quantitative data to guide research and development.

Introduction

Acid Brown 283 is a monoazo 1:2 metal complex dye widely used in the leather industry to
achieve a reddish-brown hue.[1][2] Its popularity stems from its good solubility in water, high
affinity for protein substrates like leather, and favorable fastness properties.[2] Understanding
the optimal application parameters and performance characteristics of Acid Brown 283 is
crucial for achieving consistent and durable coloration in leather products. This document
outlines the standard procedures for the application and evaluation of Acid Brown 283 in a
research setting.

Quantitative Data

The following table summarizes the key quantitative data for Acid Brown 283, compiled from
technical data sheets and general guidelines for acid dye application on leather.
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Parameter

Value/Range

Notes

Chemical Class

Monoazo 1:2 Metal Complex

[1]2]

Appearance Brown Powder

Hue Reddish Brown [2]

Solubility Soluble in water [2]

Optimal Dyeing pH 25-45 For acid dyes on leather.[3]
For chrome-tanned leather,

Optimal Temperature 40 - 60°C can be increased to 55-60°C.

[3]

Dyeing Time

30 - 90 minutes

Dependent on leather
thickness and desired color
depth.[3]

Light Fastness

On a scale of 1-8.[2]

Washing Fastness

On a scale of 1-5.[2]

Auxiliaries

Penetrants, Leveling Agents,

Electrolytes

Alkyl sulfonates, fatty alcohol
polyoxyethylene ethers,
sodium sulfate (1-5%).[3]

Experimental Protocols
Protocol 1: Leather Dyeing with Acid Brown 283

This protocol describes a standard procedure for dyeing chrome-tanned leather with Acid

Brown 283 in a laboratory setting.

Materials:

o Chrome-tanned leather pieces

e Acid Brown 283 dye

e Formic acid (or acetic acid)
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e Penetrating agent (e.g., alkyl sulfonate)

e Leveling agent (e.g., fatty alcohol polyoxyethylene ether)

e Sodium sulfate

o Distilled water

e Laboratory dyeing machine or drum

e pH meter

Procedure:

o Leather Preparation:

o Cut the chrome-tanned leather into desired sample sizes.

o Wash the leather samples with water at approximately 35°C for 15-20 minutes to remove
any surface impurities.

o Drain the water.

e Dye Bath Preparation:

[¢]

Prepare a dye bath with a liquor ratio (ratio of the weight of the solution to the weight of
the leather) of 10:1.

o Add the required amount of Acid Brown 283 (e.g., 1-5% on weight of leather, depending
on desired shade) to distilled water at approximately 50°C and stir until fully dissolved.

o Add a penetrating agent (e.g., 0.5% owf) and a leveling agent (e.g., 0.5% owf) to the dye
bath.

o Add sodium sulfate (e.g., 2% owf) to the dye bath to enhance dye exhaustion.[3]

» Dyeing Process:

o Place the leather samples in the dyeing drum.
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[e]

Add the prepared dye bath to the drum.

o

Start the drum rotation and run for 10 minutes to ensure even wetting of the leather.

[¢]

Adjust the pH of the dye bath to approximately 4.0 by slowly adding a diluted solution of
formic acid.

[¢]

Increase the temperature of the dye bath to 55-60°C over 30 minutes.[3]

o

Continue dyeing at this temperature for 60 minutes.[3]

» Fixation and Rinsing:

o After 60 minutes, check for dye exhaustion. If necessary, add a small amount of formic
acid to lower the pH to around 3.5 to complete the fixation.

o Run the drum for an additional 20 minutes.
o Drain the dye bath.
o Rinse the dyed leather samples with water at 40°C for 10 minutes.
o Perform a final cold water rinse.
e Drying and Conditioning:
o Remove the leather samples from the drum and press out excess water.
o Hang the samples to air dry or use a vacuum dryer.

o Condition the dried leather samples at a standard atmosphere (e.g., 23°C and 50%
relative humidity) for 24 hours before further testing.

Protocol 2: Color Fastness to Rubbing (Crocking)

This protocol is based on standard 1ISO 105-X12 or similar methods.

Materials:
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Dyed leather sample

Crockmeter (rubbing fastness tester)

Standard white cotton rubbing cloth

Grey scale for assessing staining

Procedure:

e Sample Preparation:
o Cut a piece of the dyed leather of appropriate size for the crockmeter.
o Condition the sample at a standard atmosphere for 24 hours.

e Dry Rubbing:
o Mount a piece of the dry standard cotton cloth onto the rubbing finger of the crockmeter.
o Place the leather sample on the base of the crockmeter, ensuring the test surface is flat.
o Perform 10 cycles of rubbing (10 turns of the handle).
o Remove the cotton cloth.

e Wet Rubbing:

o Wet a new piece of standard cotton cloth with distilled water and squeeze to remove
excess water (the cloth should be damp, not dripping).

o Mount the wet cloth onto the rubbing finger.
o Use a fresh area of the leather sample and perform 10 cycles of rubbing.
o Remove the cotton cloth and allow it to air dry.

o Evaluation:
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o Assess the degree of color transfer to both the dry and wet cotton cloths using the grey
scale for staining. A rating of 5 indicates no staining, while a rating of 1 indicates severe
staining.

Protocol 3: Color Fastness to Light (Xenon Arc)

This protocol is based on standard 1ISO 105-B02 or similar methods.

Materials:

Dyed leather sample

Xenon arc lamp apparatus

Blue wool standards (as a reference for fading)

Opaque masks

Grey scale for assessing color change

Procedure:

e Sample Preparation:

o Cut a piece of the dyed leather to fit the sample holders of the xenon arc apparatus.

o Partially cover the sample with an opaque mask to have an unexposed area for
comparison.

o Mount the sample and the blue wool standards in the apparatus.
e EXxposure:

o Expose the samples to the light from the xenon arc lamp under controlled conditions of
temperature and humidity as specified by the standard method.

o The duration of exposure is determined by the fading of the blue wool standards to a
specific level.
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o Evaluation:
o Remove the leather sample from the apparatus.
o Compare the color of the exposed area with the unexposed (masked) area.

o Assess the degree of color change using the grey scale for color change. A rating of 5
indicates no change, while a rating of 1 indicates a significant change.

o The light fastness is rated by comparing the fading of the sample to the fading of the blue
wool standards.

Protocol 4: Color Fasthess to Washing

This protocol is based on standard 1ISO 105-C06 or similar methods.
Materials:
e Dyed leather sample
» Multi-fiber adjacent fabric (containing strips of different fibers like wool, cotton, nylon, etc.)
o Standard soap solution
o Laboratory washing apparatus (e.g., Launder-Ometer)
» Stainless steel balls (for mechanical action)
e Grey scale for assessing color change and staining
Procedure:
e Sample Preparation:
o Cut a piece of the dyed leather (e.g., 10 cm x 4 cm).
o Stitch the multi-fiber fabric to the leather sample.

e Washing:
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o Place the composite sample in a stainless steel container of the washing apparatus.

o Add the specified volume of soap solution and the required number of stainless steel balls.

o Conduct the washing test at the specified temperature and duration (e.g., 40°C for 30
minutes).

» Rinsing and Drying:

o Remove the sample from the container and rinse it thoroughly with cold water.

o Sqgueeze out excess water.

o Separate the multi-fiber fabric from the leather sample (except at one stitched edge).

o Allow the leather and the fabric to air dry.

o Evaluation:

o Assess the color change of the dyed leather sample using the grey scale for color change.

o Assess the degree of staining on each strip of the multi-fiber fabric using the grey scale for

stalnlng.
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Caption: Workflow for the leather dyeing process with Acid Brown 283.

Conditioned Dyed Leather Sample

Rubbing Fastness Light Fvastness Washing Fastness

Perform Dry & Wet Expose to Xenon Arc | . o .
Rubbing Test (with Blue Wool Standards) | Wash with Multi-fiber Fabric

Evaluate Staining Evaluate Color Change Evaluate Color Change & Staining
(Grey Scale) (Grey Scale) (Grey Scale)

Click to download full resolution via product page

Caption: Workflow for color fastness testing of leather dyed with Acid Brown 283.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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